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Compound of Interest

Compound Name: (Nitromethyl)benzene

Cat. No.: B1293519 Get Quote

This guide provides essential safety, handling, and disposal protocols for

(Nitromethyl)benzene (also known as phenylnitromethane). It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory operations.

Adherence to these procedures is critical due to the chemical's potential health hazards.

Immediate Safety and Hazard Summary
(Nitromethyl)benzene is classified as toxic if swallowed.[1] Exposure can occur through

inhalation, skin contact, and ingestion.[2][3] Aromatic nitro compounds are known to have

potential systemic effects. Therefore, stringent adherence to engineering controls and Personal

Protective Equipment (PPE) protocols is mandatory.

Hazard Classification Description

Acute Toxicity Toxic if swallowed.[1]

Routes of Exposure
Inhalation, skin absorption, ingestion, skin

and/or eye contact.[2][3]

Primary Target Organs
Blood, central nervous system, cardiovascular

system, skin, gastrointestinal tract.[2][3]

Primary Symptoms

Symptoms may include headache, dizziness,

weakness, difficulty breathing, rapid heart rate,

nausea, and cyanosis (a blue tint to the skin).[2]

[3][4]
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Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is the primary defense against exposure. All work must be

conducted in a well-ventilated area, preferably a certified chemical fume hood.[5][6] Emergency

eyewash stations and safety showers must be readily accessible.[7][8]
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PPE Category Specification Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[5] A face shield

should be worn in addition to

goggles where there is a

splash hazard.[7][9]

Protects against splashes and

vapors that can cause eye

irritation or damage.[5][9]

Hand Protection

Chemically resistant gloves

must be worn.[5] Butyl rubber

or Viton gloves are

recommended for handling

aromatic nitro compounds.[8]

[10] Gloves must be inspected

for integrity before use.[5]

Prevents skin contact and

absorption, a primary route of

exposure.[8] Butyl rubber is

specified for protection against

nitro compounds.[10]

Body Protection

Wear a lab coat, long-sleeved

flame-resistant, and

impervious clothing.[5] For

tasks with a higher risk of

splashing, a chemical-resistant

apron or coveralls should be

used.[11]

Protects skin from accidental

contact and contamination of

personal clothing.[5][8]

Respiratory Protection

Work should be performed in a

chemical fume hood to

minimize inhalation.[6] If

exposure limits are exceeded

or if symptoms of irritation

occur, a full-face, NIOSH-

approved air-purifying

respirator (APR) with organic

vapor cartridges is required.[5]

[12]

Prevents inhalation of

hazardous vapors, which can

cause systemic toxicity.[2][5]

Quantitative Safety Data
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While specific occupational exposure limits for (Nitromethyl)benzene are not readily available,

data for structurally similar compounds like Nitrotoluene provide essential guidance. The

principle of ALARP (As Low As Reasonably Practicable) should be applied.

Parameter Value Compound

OSHA PEL (TWA) 2 ppm (11 mg/m³) o-Nitrotoluene

NIOSH REL (TWA) 2 ppm (11 mg/m³) o-Nitrotoluene

NIOSH IDLH 200 ppm o-Nitrotoluene[3]

Flash Point 223°F / 106°C o-Nitrotoluene[3]

Lower Explosive Limit 2.2% o-Nitrotoluene[3]

Lower Explosive Limit 1.8% Nitrobenzene[13]

Operational and Disposal Plans
Standard Operating Protocol for Handling
This protocol outlines the step-by-step process for safely handling (Nitromethyl)benzene in a

laboratory setting.

1. Pre-Handling Preparations:

Area Preparation: Ensure the work area, specifically the chemical fume hood, is clean and
uncluttered.
Verify Engineering Controls: Confirm the chemical fume hood is operational and the airflow
monitor indicates proper function.[6]
Assemble Materials: Gather all necessary equipment and reagents before introducing
(Nitromethyl)benzene.
PPE Inspection: Inspect all required PPE (gloves, goggles, face shield, lab coat) for damage
or contamination.[5] Don and adjust all PPE correctly.

2. Chemical Handling Procedure:

Transportation: Transport (Nitromethyl)benzene in a secondary, shatter-resistant container.
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Manipulation: Perform all transfers and manipulations of the chemical deep within the sash
of the fume hood to ensure vapor capture.
Avoid Aerosolization: Pour liquids carefully to minimize splashing and the generation of
aerosols.
Container Sealing: Keep all containers of (Nitromethyl)benzene tightly sealed when not in
immediate use.[14][15]

3. Post-Handling Decontamination:

Wipe Down: Decontaminate the work surface within the fume hood with an appropriate
cleaning agent.
Equipment Cleaning: Thoroughly clean any non-disposable equipment that came into
contact with the chemical.
PPE Removal: Remove PPE carefully to avoid cross-contamination. Remove gloves last and
wash hands thoroughly with soap and water immediately after.[14]
Waste Segregation: Dispose of all contaminated materials (e.g., pipette tips, wipes, gloves)
in a designated hazardous waste container.[11]

Emergency Procedures for Exposure
Immediate and correct first aid is critical in the event of an exposure.

Inhalation: Move the victim to fresh air immediately.[4][5] If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration, but do not use mouth-to-

mouth resuscitation.[5][15] Seek immediate medical attention.[5][14]

Skin Contact: Immediately remove contaminated clothing.[5][8] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes.[4][5] Seek medical attention

if irritation persists.[14]

Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15

minutes, keeping the eyelids open.[5][15] Remove contact lenses if present and easy to do.

[7] Seek immediate medical attention.[5][14]

Ingestion: Do NOT induce vomiting.[14][15] Rinse the mouth with water.[5] Never give

anything by mouth to an unconscious person.[14] Call a poison control center or doctor

immediately for emergency medical help.[1][5]
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Spill and Waste Disposal Plan
Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Spill Detected

Evacuate immediate area
Alert others

Assess Spill Size
& Hazard

Minor Spill
(Manageable by lab personnel)

Minor

Major Spill
(Beyond lab capability)

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contact Emergency Services
& EHS

Contain spill with
absorbent material
(Sand, Vermiculite)

Collect absorbent material
using non-sparking tools

Place waste in a sealed,
labeled hazardous waste container

Decontaminate spill area
& equipment

End of Procedure
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Caption: Workflow for responding to a (Nitromethyl)benzene spill.

Evacuate and Alert: Immediately alert personnel in the area and evacuate the immediate

vicinity of the spill.[5]

Control Ignition Sources: Remove all sources of ignition and use non-sparking tools for

cleanup.[5][8]

Ventilate: Ensure the area is well-ventilated, using the chemical fume hood if the spill is

contained within it.

Contain: For liquid spills, contain and absorb the spill using an inert material like sand, earth,

or vermiculite.[14] Do not use combustible materials.

Collect: Carefully collect the absorbed material and contaminated soil into a suitable,

sealable container for waste disposal.[14]

Decontaminate: Clean the spill area and any contaminated equipment thoroughly.

Dispose: Label the container as hazardous waste and dispose of it according to institutional

and local regulations.[5]

Waste Collection: All waste contaminated with (Nitromethyl)benzene, including excess

chemical, contaminated absorbents, and disposable PPE, must be collected in a designated,

compatible, and properly sealed hazardous waste container.[16][17]

Labeling: Affix a hazardous waste label to the container as soon as you begin adding waste.

[16] The label must clearly state "(Nitromethyl)benzene" and list all other components and

their approximate percentages. Do not use chemical formulas or abbreviations.[16]

Storage: Store the sealed waste container in a cool, dry, well-ventilated area away from

incompatible materials and sources of ignition, preferably in a secondary containment tray.

[14][15]
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Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup for the hazardous waste.[16] Do not dispose of (Nitromethyl)benzene
down the drain.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (NITROMETHYL)BENZENE - Safety Data Sheet [chemicalbook.com]

2. CDC - NIOSH Pocket Guide to Chemical Hazards - p-Nitrotoluene [cdc.gov]

3. restoredcdc.org [restoredcdc.org]

4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. chemicalbook.com [chemicalbook.com]

6. benchchem.com [benchchem.com]

7. aarti-industries.com [aarti-industries.com]

8. nj.gov [nj.gov]

9. osha.gov [osha.gov]

10. safety.fsu.edu [safety.fsu.edu]

11. benchchem.com [benchchem.com]

12. Information for Industrial Workers - ortho-Toluidine | NIOSH | CDC [archive.cdc.gov]

13. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

15. a-1limited.com [a-1limited.com]

16. njit.edu [njit.edu]

17. web.mit.edu [web.mit.edu]

To cite this document: BenchChem. [Safe Handling and Personal Protective Equipment for
(Nitromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Hazardous%20Chemical%20Waste%20Disposal%2011-30-2017.pdf
https://www.benchchem.com/product/b1293519?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/product/b1293519?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/nitromethyl-benzene.htm
https://www.cdc.gov/niosh/npg/npgd0464.html
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0462.html
https://cameochemicals.noaa.gov/report?key=CH4053
https://www.chemicalbook.com/msds/nitromethyl-benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_3_Trimethyl_4_nitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/98-95-3_GPS_Nitrobenzene-CL-4_PUBLIC.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1361.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3151.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/topics/ot/workers.html
https://assets.publishing.service.gov.uk/media/6686ccc9d9d35187868f44bf/Nitrobenzene-incident-management.pdf
https://store.apolloscientific.co.uk/storage/msds/OR480613_msds.pdf
https://www.a-1limited.com/msds/NITRO%20BENZENE%20MSDS.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Hazardous%20Chemical%20Waste%20Disposal%2011-30-2017.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/product/b1293519#personal-protective-equipment-for-handling-nitromethyl-benzene
https://www.benchchem.com/product/b1293519#personal-protective-equipment-for-handling-nitromethyl-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1293519#personal-protective-equipment-for-
handling-nitromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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